Cas no 124289-22-1 (3-Methyl-5-nitrobenzonitrile)

3-Methyl-5-nitrobenzonitrile Properties

Names and Identifiers

• 3-Methyl-5-nitrobenzonitrile

• MDL： MFCD17170423
• InChIKey： WEWBXIHWZDLYSN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O2/c1-6-2-7(5-9)4-8(3-6)10(11)12/h2-4H,1H3
• SMILES： CC1=CC(=CC(=C1)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 12

Experimental Properties

• LogP: 2.29808
• PSA: 69.61000
• Boiling Point: 292.1±28.0 ºC (760 Torr),
• Melting Point: 104-105 ºC
• Flash Point: 130.5±24.0 ºC,
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

3-Methyl-5-nitrobenzonitrile Security Information

3-Methyl-5-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides